Cas no 22660-96-4 (Benzeneacetonitrile, a,4-bis(b-D-glucopyranosyloxy)-, (aS)- (9CI))

• Product Name: Benzeneacetonitrile, a,4-bis(b-D-glucopyranosyloxy)-, (aS)- (9CI)
• CAS No: 22660-96-4
• MF: C₂₀H₂₇NO₁₂
• MW: 473.427887201309
• CID: 268527
• PubChem ID: 656521
• Update Time: 2025-04-19

Benzeneacetonitrile, a,4-bis(b-D-glucopyranosyloxy)-, (aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a,4-bis(b-D-glucopyranosyloxy)-, (aS)- (9CI)
• (2S)-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]acetonitrile
• 22660-96-4
• CHEBI:8525
• C08339
• (Hexopyranosyloxy)[4-(hexopyranosyloxy)phenyl]acetonitrile
• Proteacin
• Q27108099
• (2S)-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxyphenyl]acetonitrile
• DTXSID80945324
• AC1LCV4J

• Inchi： 1S/C20H27NO12/c21-5-10(31-20-18(29)16(27)14(25)12(7-23)33-20)8-1-3-9(4-2-8)30-19-17(28)15(26)13(24)11(6-22)32-19/h1-4,10-20,22-29H,6-7H2/t10-,11-,12-,13-,14-,15+,16+,17-,18-,19-,20-/m1/s1
• InChI Key： RJPLGQRRNXUSQI-UUGBRMIUSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@H](C#N)C1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 473.153
• Monoisotopic Mass: 473.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 223Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 793.6°Cat760mmHg
• Flash Point: 433.8°C
• Refractive Index: 1.671

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides